Cas no 1105200-66-5 (1-(2,5-dimethylbenzenesulfonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product name: 1-(2,5-dimethylbenzenesulfonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1105200-66-5
• MF: C₁₉H₂₁N₃O₃S₂
• MW: 403.518341779709
• CID: 6239313
• PubChem ID: 44068009

1-(2,5-dimethylbenzenesulfonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylbenzenesulfonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• AKOS024510876
• 1105200-66-5
• 2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-3-yl]-5-thiophen-2-yl-1,3,4-oxadiazole
• F5491-0049
• VU0645044-1
• 1-(2,5-dimethylbenzenesulfonyl)-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• 2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-3-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole

• Inchi： 1S/C19H21N3O3S2/c1-13-7-8-14(2)17(11-13)27(23,24)22-9-3-5-15(12-22)18-20-21-19(25-18)16-6-4-10-26-16/h4,6-8,10-11,15H,3,5,9,12H2,1-2H3
• InChI Key： GZXUURLYHWGNDT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(N1CCCC(C2=NN=C(C3=CC=CS3)O2)C1)(=O)=O

Computed Properties

• Exact Mass: 403.10243389g/mol
• Monoisotopic Mass: 403.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų
• XLogP3: 3.3

Additional information on 1-(2,5-dimethylbenzenesulfonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Comprehensive Overview of 1-(2,5-dimethylbenzenesulfonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1105200-66-5)

The compound 1-(2,5-dimethylbenzenesulfonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine, identified by its CAS No. 1105200-66-5, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the oxadiazole and thiophene moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel sulfonamide derivatives and heterocyclic compounds has surged, driven by their versatility in drug discovery. The 1,3,4-oxadiazole ring, a key component of this molecule, is known for its stability and bioactivity, often contributing to antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the thiophene ring enhances the compound's electronic properties, making it valuable in materials science as well. This dual functionality positions CAS No. 1105200-66-5 as a compound of interest across multiple disciplines.

From a synthetic chemistry perspective, the preparation of 1-(2,5-dimethylbenzenesulfonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine involves multi-step reactions, including sulfonylation and cyclization processes. The 2,5-dimethylbenzenesulfonyl group introduces steric and electronic effects that can fine-tune the compound's reactivity and binding affinity. Such modifications are critical in medicinal chemistry, where small structural changes can significantly alter pharmacological profiles. This compound's synthesis is often optimized for yield and purity to meet the stringent requirements of preclinical studies.

The rise of computational chemistry and AI-driven drug design has further amplified interest in molecules like CAS No. 1105200-66-5. Researchers leverage molecular docking and quantum mechanical calculations to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. These advancements align with the growing trend of green chemistry, where efficient synthesis routes and sustainable practices are prioritized. As a result, this compound is frequently discussed in the context of rational drug design and high-throughput screening methodologies.

Beyond pharmaceuticals, 1-(2,5-dimethylbenzenesulfonyl)-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine has potential applications in agrochemicals. Its structural motifs are reminiscent of known pesticide intermediates, suggesting possible utility in crop protection. The thiophene and oxadiazole rings can confer resistance to degradation, enhancing the longevity of active ingredients in the field. This versatility makes it a subject of interest for companies exploring next-generation sustainable agrochemicals.

In conclusion, CAS No. 1105200-66-5 represents a compelling example of how heterocyclic chemistry continues to drive innovation in science and industry. Its multifaceted applications—from drug discovery to materials science—highlight the importance of interdisciplinary collaboration. As research progresses, this compound may unlock new opportunities in precision medicine and smart agriculture, addressing some of the most pressing challenges of our time.